Cas no 380559-33-1 (2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene)

• Product Name: 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• CAS No: 380559-33-1
• MF: C₂₀H₁₅ClN₂O
• MW: 334.79890370369
• CID: 5681574
• PubChem ID: 2354297
• Update Time: 2025-07-13

2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene Chemical and Physical Properties

Names and Identifiers

• 380559-33-1
• EN300-26604051
• Z56836370
• AKOS034459550
• 2-(2-chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
• Oprea1_092083
• 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene

• Inchi： 1S/C20H15ClN2O/c21-19-16(8-5-13-22-19)20(24)23-17-9-3-1-6-14(17)11-12-15-7-2-4-10-18(15)23/h1-10,13H,11-12H2
• InChI Key： UVOLDSYDOCMUPL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1C2C=CC=CC=2CCC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 334.0872908g/mol
• Monoisotopic Mass: 334.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Dibenzazepines

Additional information on 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene

Comprehensive Analysis of 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene (CAS No. 380559-33-1)

The compound 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaene (CAS No. 380559-33-1) represents a highly specialized heterocyclic structure with significant potential in pharmaceutical and material science applications. Its unique tricyclic framework, incorporating a chloropyridine moiety, has drawn attention for its structural complexity and functional versatility. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent studies highlight the compound's relevance in addressing drug-resistant pathogens, a critical concern in global healthcare. The chloropyridine component is known to enhance bioavailability and binding affinity, making it a valuable scaffold in antimicrobial and anticancer research. This aligns with frequent search queries like "novel heterocyclic compounds for antibiotic development" and "small molecules for targeted therapy", reflecting growing interest in innovative chemical entities.

From a synthetic chemistry perspective, the azatricyclo[9.4.0.0,3,8]pentadeca core poses intriguing challenges for stereoselective synthesis and catalysis optimization. Computational chemists frequently investigate its conformational stability using molecular docking simulations, a topic often searched alongside terms like "DFT studies on polycyclic compounds". The compound's rigid polycyclic structure also makes it a candidate for organic electronics, connecting to trending searches in "organic semiconductor materials".

In material science applications, the π-conjugated system within this molecule shows promise for light-emitting diodes (OLEDs) and photovoltaic devices. Its electron-deficient pyridine ring and extended conjugation are frequently discussed in forums researching "energy-efficient display technologies". These interdisciplinary applications demonstrate how CAS No. 380559-33-1 bridges pharmaceutical and advanced material research.

Analytical characterization of this compound typically involves advanced techniques like high-resolution mass spectrometry (HRMS) and multinuclear NMR, addressing common search queries about "structural elucidation of complex heterocycles". The chlorine atom provides a distinct spectroscopic signature, while the fused ring system demands careful crystallographic analysis—topics frequently explored in chemical database searches.

Environmental and green chemistry considerations are increasingly important for such compounds. Researchers are investigating solvent-free synthesis routes and biodegradation profiles of polycyclic structures like this one, responding to searches about "sustainable heterocyclic chemistry". The compound's low vapor pressure and thermal stability make it suitable for green industrial applications.

Patent literature reveals growing interest in derivatization strategies for 2-(2-Chloropyridine-3-carbonyl)-2-azatricyclo compounds, particularly for intellectual property protection in medicinal chemistry. This connects to frequent legal searches about "patent landscapes for novel scaffolds". The compound's structural novelty and synthetic accessibility position it as a valuable lead compound for further development.

Emerging applications in chemical biology utilize this compound's ability to cross biological membranes, making it relevant to searches about "cell-permeable probes" and "bioorthogonal chemistry". Its fluorescence properties when modified with appropriate substituents are being explored for imaging applications, addressing another hot topic in diagnostic tools development.

In conclusion, CAS No. 380559-33-1 represents a multifaceted compound whose structural complexity and functional diversity continue to inspire research across multiple disciplines. From addressing global health challenges to enabling next-generation materials, this azatricyclic derivative exemplifies how fundamental chemical innovation drives technological progress in response to society's evolving needs.